Cas no 926-78-3 (H-D-ALA-D-ALA-D-ALA-D-ALA-OH)
H-D-ALA-D-ALA-D-ALA-D-ALA-OH is a synthetic tetrapeptide composed of four consecutive D-alanine residues. This homochiral sequence is structurally significant for studying peptidoglycan biosynthesis, as it mimics the D-Ala-D-Ala motif targeted by antibiotics like vancomycin. Its uniform D-configuration enhances resistance to enzymatic degradation, making it valuable for biochemical and microbiological research. The peptide's high purity and well-defined stereochemistry ensure reproducibility in investigations of bacterial cell wall assembly and antibiotic resistance mechanisms. Its solubility in aqueous and organic solvents facilitates diverse experimental applications, including NMR studies and inhibitor design. This compound serves as a critical tool for probing peptidoglycan transpeptidase and carboxypeptidase interactions.

H-D-ALA-D-ALA-D-ALA-D-ALA-OH structure
Product name:H-D-ALA-D-ALA-D-ALA-D-ALA-OH
H-D-ALA-D-ALA-D-ALA-D-ALA-OH Chemical and Physical Properties
Names and Identifiers
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- D-Alanine,N-[N-(N-D-alanyl-D-alanyl)-D-alanyl]- (9CI)
- 2-(2-(2-(2-aminopropanamido)propanamido)propanamido)propanoic acid
- H-D-ALA-D-ALA-D-ALA-D-ALA-OH
- N-[2-({2-[(2-Amino-1-hydroxypropylidene)amino]-1-hydroxypropylidene}amino)-1-hydroxypropylidene]alanine
- L-Alanine, N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
- 98532-04-8
- 2-[2-[2-(2-aminopropanoylamino)propanoylamino]propanoylamino]propanoic acid
- DTXSID00913207
- (2-Isopropyl-1H-benzimidazol-1-yl)aceticacid
- NSC-339931
- 926-78-3
- FT-0633107
- N-[2-((2-[(2-Aminopropanoyl)amino]propanoyl)amino)propanoyl]alanine
- NS00042195
- NSC339931
-
- MDL: MFCD00003569
- Inchi: InChI=1S/C12H22N4O5/c1-5(13)9(17)14-6(2)10(18)15-7(3)11(19)16-8(4)12(20)21/h5-8H,13H2,1-4H3,(H,14,17)(H,15,18)(H,16,19)(H,20,21)
- InChI Key: ZHRZLXZJVUFLNY-UHFFFAOYSA-N
- SMILES: CC(C(=O)NC(C)C(=O)NC(C)C(=O)NC(C)C(=O)O)N
Computed Properties
- Exact Mass: 302.15901982g/mol
- Monoisotopic Mass: 302.15901982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 151Ų
H-D-ALA-D-ALA-D-ALA-D-ALA-OH Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H296950-1mg |
H-D-ALA-D-ALA-D-ALA-D-ALA-OH |
926-78-3 | 1mg |
$190.00 | 2023-05-18 | ||
TRC | H296950-10mg |
H-D-ALA-D-ALA-D-ALA-D-ALA-OH |
926-78-3 | 10mg |
$1499.00 | 2023-05-18 | ||
abcr | AB476960-250 mg |
H-D-Ala-D-Ala-D-Ala-D-Ala-OH; . |
926-78-3 | 250MG |
€518.00 | 2022-05-20 | ||
abcr | AB476960-250mg |
H-D-Ala-D-Ala-D-Ala-D-Ala-OH; . |
926-78-3 | 250mg |
€518.00 | 2024-08-03 |
H-D-ALA-D-ALA-D-ALA-D-ALA-OH Related Literature
-
Helena Nilsson,Anna K?rrman,Anna Rotander,Bert van Bavel,Gunilla Lindstr?m,H?kan Westberg Environ. Sci.: Processes Impacts 2013 15 814
926-78-3 (H-D-ALA-D-ALA-D-ALA-D-ALA-OH) Related Products
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- 1115-78-2(H-D-Ala-Ala-OH)
- 285979-76-2(Glyceryl Tri(octadecanoate-18,18,18-d3))
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- 899952-36-4(N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-hydroxyethyl)ethanediamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:926-78-3)H-D-ALA-D-ALA-D-ALA-D-ALA-OH

Purity:99%
Quantity:250mg
Price ($):307.0